molecular formula C7H8O4S B3261326 2-Methoxybenzenesulfonic acid CAS No. 34256-00-3

2-Methoxybenzenesulfonic acid

Cat. No. B3261326
CAS RN: 34256-00-3
M. Wt: 188.2 g/mol
InChI Key: FQBAMYDJEQUGNV-UHFFFAOYSA-N
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Description

2-Methoxybenzenesulfonic acid, also known as o-anisic acid, is a white crystalline solid with a molecular formula of C8H8O4S. It is commonly used as a building block in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes.

Scientific Research Applications

Catalysis

Polymer Science

  • Conducting Water Soluble Polyaniline : Synthesized via chemical oxidation, showing significant conductivity and solubility in water. (Mirmohseni & Houjaghan, 2008)
  • Kinetics of Copolymerization : Studied in oxidative chemical copolymerization with various anilines, highlighting the reactivity differences and polymer formation rates. (Mav & Žigon, 2002)

Electrochemistry

Analytical Chemistry

  • Chromogenic System for Measuring Hydrogen Peroxide : Used in a chromogenic detection system for assaying uric acid in biological fluids. (Fossati & Prencipe, 2010)
  • Preparation and Decomposition Studies : Involved in the synthesis and analysis of complex organic compounds, contributing to a deeper understanding of their properties and reactions. (Koposov et al., 2006)

Future Directions

: USP Monographs: Sulisobenzone : 5-Amino-2-methoxybenzenesulfonic acid ≥98.0% (by HPLC, titration analysis) : Enhanced Antimalarial and Antisequestration Activity of …

properties

IUPAC Name

2-methoxybenzenesulfonic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8O4S/c1-11-6-4-2-3-5-7(6)12(8,9)10/h2-5H,1H3,(H,8,9,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQBAMYDJEQUGNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1S(=O)(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

188.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Methoxybenzenesulfonic acid

Synthesis routes and methods

Procedure details

560 g of 98% sulfuric acid was dropped into 600 g of methoxybenzene while stirring. Then, while the stirring was continued, the temperature was raised at 45 to 55° C., reacting for 12 hours. After the reaction, 500 g of distillation water was added. Then, 200 g of ether was added. The lower phase (water phase) of the two separated phases was taken, into which a step of distillation for condensation and addition of water was repeated twice, so as to obtain methoxybenzenesulfonic acid. As a result of analysis, the methoxybenzenesulfonic acid included the para compound thereof at a concentration of 86 mole % in the total of the methoxybenzenesulfonic acid.
Quantity
560 g
Type
reactant
Reaction Step One
Quantity
600 g
Type
reactant
Reaction Step One
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200 g
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
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0 (± 1) mol
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solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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